Cas no 941871-28-9 (N-3-(methylcarbamoyl)thiophen-2-yl-5-nitrofuran-2-carboxamide)

• Product Name: N-3-(methylcarbamoyl)thiophen-2-yl-5-nitrofuran-2-carboxamide
• CAS No: 941871-28-9
• MF: C₁₁H₉N₃O₅S
• MW: 295.271260976791
• CID: 6420777
• PubChem ID: 7167216
• Update Time: 2025-06-13

N-3-(methylcarbamoyl)thiophen-2-yl-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(methylcarbamoyl)thiophen-2-yl-5-nitrofuran-2-carboxamide
• 2-Furancarboxamide, N-[3-[(methylamino)carbonyl]-2-thienyl]-5-nitro-
• N-(3-(methylcarbamoyl)thiophen-2-yl)-5-nitrofuran-2-carboxamide
• F1358-0690
• N-[3-(methylcarbamoyl)thiophen-2-yl]-5-nitrofuran-2-carboxamide
• AKOS024605423
• CHEMBL1632107
• 941871-28-9

• Inchi： 1S/C11H9N3O5S/c1-12-9(15)6-4-5-20-11(6)13-10(16)7-2-3-8(19-7)14(17)18/h2-5H,1H3,(H,12,15)(H,13,16)
• InChI Key： ARHMEUBAQJGPKA-UHFFFAOYSA-N
• SMILES： S1C=CC(C(NC)=O)=C1NC(C1=CC=C([N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 295.02629157g/mol
• Monoisotopic Mass: 295.02629157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.531±0.06 g/cm3(Predicted)
• Boiling Point: 436.1±45.0 °C(Predicted)
• pka: 10.83±0.70(Predicted)

Additional information on N-3-(methylcarbamoyl)thiophen-2-yl-5-nitrofuran-2-carboxamide

Professional Introduction to N-3-(methylcarbamoyl)thiophen-2-yl-5-nitrofuran-2-carboxamide (CAS No. 941871-28-9)

N-3-(methylcarbamoyl)thiophen-2-yl-5-nitrofuran-2-carboxamide, identified by its CAS number 941871-28-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly its thiophene and nitrofuran moieties, contribute to its unique chemical properties and potential therapeutic applications.

The compound's structure consists of a thiophene ring substituted at the 3-position with a methylcarbamoyl group, and at the 5-position with a nitrofuran moiety. This arrangement imparts specific electronic and steric properties that are crucial for its interaction with biological targets. The presence of the nitro group enhances the molecule's reactivity and electronic characteristics, while the thiophene ring provides stability and influences the compound's solubility and bioavailability.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery. N-3-(methylcarbamoyl)thiophen-2-yl-5-nitrofuran-2-carboxamide is one such compound that has been explored for its pharmacological properties. Studies have indicated that this molecule may possess inhibitory activity against various enzymes and receptors, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The modular nature of its structure allows for facile modifications, enabling researchers to explore derivatives with enhanced potency or selectivity. For instance, the nitro group can be reduced to an amine, opening up possibilities for further functionalization and diversification of the molecular framework.

The biological activity of N-3-(methylcarbamoyl)thiophen-2-yl-5-nitrofuran-2-carboxamide has been investigated in several preclinical studies. These studies have revealed promising results in terms of its interaction with target proteins and enzymes relevant to various diseases. Specifically, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammatory responses.

The synthesis of N-3-(methylcarbamoyl)thiophen-2-yl-5-nitrofuran-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the condensation of appropriately substituted thiophene derivatives with methylcarbamoyl chloride, followed by nitration to introduce the nitro group at the desired position on the furan ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how N-3-(methylcarbamoyl)thiophen-2-yl-5-nitrofuran-2-carboxamide is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary pharmacokinetic studies have provided insights into its absorption profile and metabolic pathways, which are essential for designing effective dosing regimens and minimizing side effects.

In conclusion, N-3-(methylcarbamoyl)thiophen-2-yl-5-nitrofuran-2-carboxamide (CAS No. 941871-28-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for novel therapeutic agents. Further research is warranted to fully elucidate its potential applications and optimize its synthesis for industrial-scale production.